Cas no 80120-36-1 (Benzeneacetic acid,4-(1,1-dimethylethyl)-a-oxo-, ethyl ester)

Benzeneacetic acid,4-(1,1-dimethylethyl)-a-oxo-, ethyl ester Properties

Names and Identifiers

• Benzeneacetic acid,4-(1,1-dimethylethyl)-a-oxo-, ethyl ester
• (4-TERT-BUTYLPHENYL)GLYOXYLIC ACID ETHYL ESTER
• ethyl 2-(4-tert-butylphenyl)-2-oxoacetate
• Ethyl 4-tert-butylbenzoylformate
• p-tert.-Butyl-phenylglyoxylsaeure-ethylester
• EN300-55345
• ethyl (4-tert-butylphenyl)(oxo)acetate
• A839841
• 4-(1,1-dimethylethyl)-alpha-oxo-, ethyl ester, Benzeneacetic acid
• MFCD01934865
• Ethyl 2-(4-(tert-butyl)phenyl)-2-oxoacetate
• CS-0251607
• SCHEMBL2123308
• 2-(4-tert-butylphenyl)-2-oxoacetic acid ethyl ester
• Ethyl 4-tert-butylbenzoylformate, AldrichCPR
• FS-3967
• AKOS005946729
• Ethyl2-(4-(tert-butyl)phenyl)-2-oxoacetate
• ethyl 2-(4-tert-butylphenyl)glyoxylate
• FT-0625908
• ethyl 2-(4-tert-butylphenyl)-2-oxidanylidene-ethanoate
• DTXSID50371318
• (4-tert-butylphenyl)oxoacetic acid ethyl ester
• 80120-36-1
• Benzeneacetic acid,4-(1,1-dimethylethyl)-
• ethyl 2-(4-tert-butylphenyl)-2-oxo-acetate
• DB-015432
• A-oxo-, ethyl ester
• +Expand

• MDL： MFCD01934865
• InChIKey： VQDPLASXAHWKJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O3/c1-5-17-13(16)12(15)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3
• SMILES： CCOC(=O)C(=O)C1=CC=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 234.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 234.126
• Heavy Atom Count: 17
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.72990
• PSA: 43.37000
• Refractive Index: 1.498
• Boiling Point: 104-110/0.1mm
• Flash Point: 139.4°C
• Density: 1.045

Benzeneacetic acid,4-(1,1-dimethylethyl)-a-oxo-, ethyl ester Security Information

• Safety Term：S24/25
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38

Benzeneacetic acid,4-(1,1-dimethylethyl)-a-oxo-, ethyl ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%